Cas no 2172523-64-5 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}-2-methylbutanoic acid)
2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}-2-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}-2-methylbutanoic acid
- 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]methyl}-2-methylbutanoic acid
- EN300-1479646
- 2172523-64-5
-
- Inchi: 1S/C26H32N2O6/c1-4-26(2,24(30)31)16-28-23(29)13-17(33-3)14-27-25(32)34-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22H,4,13-16H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)
- InChI Key: ZWFCFZPPTNPXPO-UHFFFAOYSA-N
- SMILES: O(C(NCC(CC(NCC(C(=O)O)(C)CC)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 468.22603674g/mol
- Monoisotopic Mass: 468.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 12
- Complexity: 693
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 114Ų
2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}-2-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1479646-0.05g |
2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]methyl}-2-methylbutanoic acid |
2172523-64-5 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1479646-0.1g |
2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]methyl}-2-methylbutanoic acid |
2172523-64-5 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1479646-0.25g |
2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]methyl}-2-methylbutanoic acid |
2172523-64-5 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1479646-0.5g |
2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]methyl}-2-methylbutanoic acid |
2172523-64-5 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1479646-1.0g |
2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]methyl}-2-methylbutanoic acid |
2172523-64-5 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1479646-2.5g |
2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]methyl}-2-methylbutanoic acid |
2172523-64-5 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1479646-5.0g |
2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]methyl}-2-methylbutanoic acid |
2172523-64-5 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1479646-10.0g |
2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]methyl}-2-methylbutanoic acid |
2172523-64-5 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1479646-50mg |
2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]methyl}-2-methylbutanoic acid |
2172523-64-5 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1479646-100mg |
2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]methyl}-2-methylbutanoic acid |
2172523-64-5 | 100mg |
$2963.0 | 2023-09-28 |
2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}-2-methylbutanoic acid Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}-2-methylbutanoic acid
Comprehensive Overview of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}-2-methylbutanoic acid (CAS No. 2172523-64-5)
In the realm of organic chemistry and pharmaceutical research, 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}-2-methylbutanoic acid (CAS No. 2172523-64-5) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, plays a pivotal role in peptide synthesis and drug development. Its Fmoc-protected amino acid derivative is particularly valuable in solid-phase peptide synthesis (SPPS), a technique widely employed in the production of therapeutic peptides and biologics.
The compound’s unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a methoxybutanamidomethyl side chain, offers exceptional stability and selectivity during chemical reactions. Researchers often leverage its properties to create complex peptide sequences with high precision. Given the rising demand for peptide-based therapeutics—such as those targeting metabolic disorders, oncology, and autoimmune diseases—the relevance of CAS No. 2172523-64-5 continues to grow.
One of the most frequently searched questions in this domain is: "What are the applications of Fmoc-protected amino acids in drug discovery?" The answer lies in the versatility of compounds like 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}-2-methylbutanoic acid. These molecules serve as building blocks for peptide drugs, enabling the development of treatments with enhanced bioavailability and reduced side effects. For instance, the Fmoc group can be selectively removed under mild conditions, making it ideal for stepwise peptide assembly.
Another hot topic in scientific circles is the optimization of peptide synthesis workflows. Here, CAS No. 2172523-64-5 stands out due to its compatibility with automated synthesizers and its ability to minimize side reactions. Researchers are increasingly exploring its use in combinatorial chemistry and high-throughput screening, where efficiency and reproducibility are paramount. The compound’s methylbutanoic acid moiety further enhances its solubility, a critical factor in downstream purification processes.
From an industrial perspective, the scalability of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}-2-methylbutanoic acid production is a key consideration. Manufacturers are investing in advanced catalytic methods and green chemistry principles to meet the growing demand. This aligns with broader trends in sustainable pharmaceutical production, a subject frequently queried in search engines like "How can peptide synthesis be made more environmentally friendly?"
In summary, 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}-2-methylbutanoic acid (CAS No. 2172523-64-5) represents a cornerstone in modern peptide chemistry. Its applications span from academic research to industrial drug development, driven by its reliability and adaptability. As the pharmaceutical industry continues to innovate, compounds like this will remain at the forefront of scientific and commercial advancements.
2172523-64-5 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}-2-methylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)